Cas no 61091-98-3 (Alanine, 3,3-dichloro-)

Alanine, 3,3-dichloro- structure
Alanine, 3,3-dichloro- structure
Product Name:Alanine, 3,3-dichloro-
CAS No:61091-98-3
MF:C3H5Cl2NO2
MW:157.983299016953
CID:492258
PubChem ID:53918290
Update Time:2025-04-19

Alanine, 3,3-dichloro- Chemical and Physical Properties

Names and Identifiers

    • Alanine, 3,3-dichloro-
    • (2R)-2-amino-3,3-dichloropropanoic acid
    • Inchi: 1S/C3H5Cl2NO2/c4-2(5)1(6)3(7)8/h1-2H,6H2,(H,7,8)/t1-/m0/s1
    • InChI Key: IIOUDXWGHFTXPM-SFOWXEAESA-N
    • SMILES: ClC([C@@H](C(=O)O)N)Cl

Computed Properties

  • Exact Mass: 156.96985
  • Monoisotopic Mass: 156.9697338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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